N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide

• Molecular Formula: C20H17N3O5S2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: N-(2-hydroxy-4-nitrophenyl)-3-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamide
• InChI: InChI=1S/C20H17N3O5S2/c1-12-2-4-13(5-3-12)10-17-19(26)22(20(29)30-17)9-8-18(25)21-15-7-6-14(23(27)28)11-16(15)24/h2-7,10-11,24H,8-9H2,1H3,(H,21,25)/b17-10+
• InChI Key: KVCDDOXQWQCMBL-LICLKQGHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O

Description

N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "HNMT inhibitor" due to its ability to inhibit the activity of histamine N-methyltransferase (HNMT), an enzyme that plays a key role in the metabolism of histamine in the body.

Mechanism of Action

The mechanism of action of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide involves the inhibition of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide, which is responsible for the metabolism of histamine in the body. By inhibiting N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide, this compound can increase the levels of histamine in the body, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide are still being studied, but research has suggested that it may have potential applications in treating a variety of conditions, including allergies, inflammation, and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide in lab experiments is its ability to selectively inhibit N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide activity, which can be useful in studying the role of histamine in various physiological processes. However, one limitation of using this compound is its potential toxicity, which can vary depending on the concentration used.

Future Directions

There are a number of potential future directions for research on N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide, including:
- Further studies on the biochemical and physiological effects of this compound, particularly in the context of histamine-related disorders
- Development of more selective N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide inhibitors with lower toxicity
- Investigation of the potential therapeutic applications of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide inhibitors in treating a variety of conditions, including allergies, inflammation, and cancer
- Exploration of the potential use of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide inhibitors in combination with other drugs to enhance their efficacy.

Synthesis Methods

The synthesis of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide involves several steps, including the condensation of 4-methylbenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone, which is then reacted with ethyl acetoacetate to form the corresponding thiazolidinone. The resulting thiazolidinone is then reacted with 2-hydroxy-4-nitrobenzaldehyde to form the final product.

Scientific Research Applications

N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, immunology, and cancer research. One of the key areas of research has been the role of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide in regulating histamine levels in the body, and the potential therapeutic applications of N-{2-hydroxy-4-nitrophenyl}-3-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide inhibitors in treating histamine-related disorders.